Cas no 63963-40-6 (4-Quinazolinamine,2-(methylthio)-)

• Product Name: 4-Quinazolinamine,2-(methylthio)-
• CAS No: 63963-40-6
• MF: C₉H₉N₃S
• MW: 191.252859830856
• MDL: MFCD00799294
• CID: 522952
• PubChem ID: 693785
• Update Time: 2025-05-28

4-Quinazolinamine,2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine,2-(methylthio)-
• 2-methylsulfanylquinazolin-4-amine
• 4-AMINO-2-METHYLTHIO-QUINAZOLINE
• 2-(methylsulfanyl)-4-quinazolinamine
• 2-(Methylthio)-4-Quinazolinamine
• 2-Methylmercapto-chinazolin-4-ylamin
• 2-methylsulfanyl-quinazolin-4-ylamine
• 2-methylthioquinazoline-4-ylamine
• 4-amino-2-methylthioquinazoline
• 4-quinazolinamine,2-(methylthio)
• DTXSID20351228
• CCG-46169
• AKOS005167210
• DB-054586
• 63963-40-6
• 4-quinazolinamine, 2-(methylthio)-
• FS-1220
• SCHEMBL3816236
• CS-0331507
• 4-amino-2-methylmercaptoquinazoline
• 2-(methylthio)quinazolin-4-amine
• HMS1661E01
• MFCD00799294
• 2-(methylsulfanyl)quinazolin-4-amine
• SR-01000635881-1
• J-506465
• 4-amino-2-methylthio-quinazoline, AldrichCPR

• MDL： MFCD00799294
• Inchi： 1S/C9H9N3S/c1-13-9-11-7-5-3-2-4-6(7)8(10)12-9/h2-5H,1H3,(H2,10,11,12)
• InChI Key： MXRPUVYQSUYFTH-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=C2C=CC=CC2=N1)N

Computed Properties

• Exact Mass: 191.05200
• Monoisotopic Mass: 191.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 77.1A^2

Experimental Properties

• Color/Form: Quasi white to yellowish white crystalline powder
• Density: 1.1906 (rough estimate)
• Melting Point: 233-235 °C
• Boiling Point: 432.9 °C at 760 mmHg
• Flash Point: 215.6 °C
• Refractive Index: 1.5300 (estimate)
• PSA: 77.10000
• LogP: 2.51510
• Solubility: Slightly soluble in water.

4-Quinazolinamine,2-(methylthio)- Security Information

• Hazard Category Code： 36/37/38-20/21/22-25
• Safety Instruction： S36/37/39-S26-S22
• Hazardous Material Identification：
• Risk Phrases：R36/37/38